Cas no 1396807-10-5 (1-(3-bromobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(3-bromobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1396807-10-5
• MF: C₁₅H₁₃BrF₃N₃O₂
• MW: 404.181833028793
• CID: 6431895
• PubChem ID: 71792959
• Update Time: 2025-05-26

1-(3-bromobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• AKOS024543071
• 1396807-10-5
• VU0540283-1
• 1-(3-bromobenzoyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
• (3-bromophenyl)(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• (3-bromophenyl)-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• F6245-0159

• Inchi： 1S/C15H13BrF3N3O2/c16-11-3-1-2-10(8-11)13(23)22-6-4-9(5-7-22)12-20-21-14(24-12)15(17,18)19/h1-3,8-9H,4-7H2
• InChI Key： TUFUNJMWQNVKFW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1CCC(C2=NN=C(C(F)(F)F)O2)CC1)=O

Computed Properties

• Exact Mass: 403.01432g/mol
• Monoisotopic Mass: 403.01432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-(3-bromobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

Compound CAS No. 1396807-10-5: 1-(3-Bromobenzoyl)-4-5-(Trifluoromethyl)-1,3,4-Oxadiazol-2-ylpiperidine

The compound with CAS No. 1396807-10-5, commonly referred to as 1-(3-bromobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a piperidine ring substituted with a 3-bromobenzoyl group and a 1,3,4-oxadiazole moiety bearing a trifluoromethyl substituent. The combination of these functional groups makes this compound a promising candidate for research in fields such as drug discovery, materials science, and chemical synthesis.

Recent advancements in synthetic chemistry have enabled the precise construction of molecules like 1-(3-bromobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the reliability of the compound for downstream applications.

The structural features of this compound are particularly noteworthy. The piperidine ring provides a rigid framework that can influence the molecule's pharmacokinetic properties. The 3-bromobenzoyl group introduces electronic effects that can modulate the molecule's reactivity and bioavailability. Meanwhile, the trifluoromethyl-substituted oxadiazole moiety adds both steric and electronic complexity to the structure. These attributes collectively make the compound suitable for exploring its role as a potential drug candidate or a building block in advanced materials.

In the context of drug discovery, 1-(3-bromobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine has shown promise in targeting specific biological pathways. Recent studies have demonstrated its ability to inhibit certain enzymes involved in disease progression. For instance, researchers have reported its efficacy in inhibiting kinase activity associated with cancer cell proliferation. These findings highlight the potential of this compound as a lead molecule for developing novel therapeutic agents.

Beyond its biological applications, this compound has also garnered attention in materials science. The unique combination of functional groups allows for tailored properties such as enhanced thermal stability and improved mechanical strength when incorporated into polymer matrices. Recent research has explored its use as an additive in high-performance polymers for aerospace and automotive industries.

The trifluoromethyl group attached to the oxadiazole ring plays a crucial role in determining the compound's reactivity and stability. This substituent not only enhances the molecule's electronic properties but also contributes to its resistance against environmental degradation. Such characteristics make it an attractive option for applications requiring long-term durability.

In terms of environmental impact, studies have shown that 1-(3-bromobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine exhibits low toxicity levels under controlled conditions. However, further research is needed to fully understand its biodegradation pathways and ecological effects. Regulatory compliance remains a critical consideration when handling and disposing of this compound.

Looking ahead, ongoing research is focused on expanding the synthetic versatility of this compound. Scientists are exploring methods to introduce additional functional groups or modify existing ones to tailor its properties further. Such innovations could unlock new opportunities across diverse industries.

In conclusion, CAS No. 1396807-10-5, or 1-(3-bromobenzoyl)-4-5-(trifluoromethyl)-1,3,4-Oxadiazol-2-Ylpiperidine, stands out as a versatile and intriguing molecule with wide-ranging applications. Its unique structure and favorable properties make it an invaluable tool for researchers across multiple disciplines.